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Compound of Interest

Compound Name: Brimonidine/brinzolamide

Cat. No.: B1243177 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

The proper disposal of pharmaceutical compounds such as brimonidine and brinzolamide is a

critical component of laboratory safety and environmental responsibility. This document

provides a comprehensive, step-by-step guide for researchers, scientists, and drug

development professionals to ensure the safe handling and disposal of these substances,

including their combination. Adherence to these procedures is essential to minimize

environmental contamination and comply with regulatory standards.

Data Presentation: Hazard and Disposal Summary
The following table summarizes the key hazard classifications and recommended disposal

methods for brimonidine and brinzolamide based on their Safety Data Sheets (SDS). This

information underscores the importance of treating these compounds as hazardous chemical

waste.
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Compound CAS Number
Hazard
Classification

Recommended
Disposal Method

Brimonidine 59803-98-4 Toxic if swallowed.[1]

Dispose of

contents/container to

an approved waste

disposal plant or

industrial combustion

plant.[1]

Brinzolamide 138890-62-7
Harmful if swallowed.

[2][3]

Disposal by a licensed

chemical destruction

plant or controlled

incineration with flue

gas scrubbing.[1]

Experimental Protocols: Standard Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of brimonidine,

brinzolamide, and their combined formulation in a laboratory environment. This procedure is

based on general best practices for pharmaceutical and chemical waste management and

should be executed in accordance with your institution's specific Environmental Health & Safety

(EHS) guidelines.[1]

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Chemically resistant, sealable hazardous waste container.

Hazardous waste labels.

Spill cleanup materials.

Procedure:
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Waste Identification and Segregation:

Identify all materials contaminated with brimonidine and/or brinzolamide. This includes

unused compounds, expired materials, solutions, contaminated PPE, and labware (e.g.,

pipette tips, vials, empty bottles).[1]

Segregate this chemical waste from general laboratory trash.[1] Do not mix with other

hazardous waste streams unless explicitly permitted by your institution's EHS office.

Containerization:

Select a chemically resistant and leak-proof container for waste accumulation.[1]

Ensure the container is in good condition, free from cracks or leaks.

For liquid waste, such as ophthalmic solutions, do not empty the contents of the original

container. Place the entire bottle into the hazardous waste container.

Labeling:

Clearly label the waste container as "Hazardous Waste."

Specify the full chemical name(s) of the contents (i.e., "Brimonidine Waste," "Brinzolamide

Waste," or "Brimonidine/Brinzolamide Waste").

Include any other information required by your institution and local regulations.

Storage:

Keep the hazardous waste container tightly sealed when not in use.

Store the container in a designated, secure, and well-ventilated waste accumulation area.

Final Disposal:

The final disposal of brimonidine and/or brinzolamide waste must be managed through

your institution's EHS office or a licensed hazardous waste disposal contractor.[1]
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The standard and recommended method for this type of pharmaceutical waste is

incineration at a permitted treatment facility.[1] This ensures the complete destruction of

the active pharmaceutical ingredients.

Prohibited Disposal Methods:

DO NOT dispose of brimonidine or brinzolamide down the drain or in sewers.[1] This is

critical to prevent environmental contamination of waterways.

DO NOT dispose of these compounds in regular, non-hazardous trash.[1]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

brimonidine and/or brinzolamide waste in a laboratory setting.
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Generation of Brimonidine/
Brinzolamide Waste

Identify all contaminated materials
(compounds, PPE, labware)

Segregate as Chemical Waste

Place in a labeled, sealed,
chemically resistant container

Prohibited: Do NOT
dispose down the drain

Prohibited: Do NOT
dispose in regular trash

Store in a designated secure area

Contact Institution's EHS Office or
Licensed Waste Contractor

Final Disposal via Incineration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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